Cas no 1355170-70-5 (methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate)

• Product Name: methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• CAS No: 1355170-70-5
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 5306197
• PubChem ID: 130058023
• Update Time: 2025-06-08

methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• F86167
• PS-19241
• SCHEMBL23030071
• 1355170-70-5

• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)5-2-6(9)7-10-4-11-12(7)3-5/h2-4H,1H3
• InChI Key： RJMHIBOUKAMBIK-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(C(OC)=O)C=C2Br

Computed Properties

• Exact Mass: 254.96434g/mol
• Monoisotopic Mass: 254.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate

Exploring the Properties and Applications of Methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1355170-70-5)

In the realm of heterocyclic chemistry, methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1355170-70-5) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This triazolopyridine derivative combines a triazole ring fused with a pyridine core, further functionalized with a bromo substituent and a methyl carboxylate group. Such a configuration endows it with remarkable reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research.

The compound's CAS number 1355170-70-5 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors, given the rising demand for targeted therapies in oncology and infectious diseases. The bromo moiety offers a handle for further functionalization via cross-coupling reactions, while the methyl carboxylate group can be hydrolyzed or transformed into amides, aligning with modern medicinal chemistry strategies.

Recent trends in AI-driven drug design have spotlighted compounds like methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate. Computational models predict its compatibility with various biological targets, especially kinases and GPCRs, which dominate current drug development pipelines. This aligns with frequent search queries such as "triazolopyridine scaffold in drug discovery" or "bromo-substituted heterocycles for Suzuki coupling," underscoring its interdisciplinary appeal.

From a synthetic perspective, the compound's crystalline form and stability under ambient conditions make it practical for laboratory use. Its molecular weight (285.09 g/mol) and logP values suggest moderate solubility in organic solvents, a trait leveraged in high-throughput screening assays. Notably, its UV-Vis absorption profile enables detection in analytical workflows, a feature increasingly discussed in forums on HPLC method development.

Beyond pharmaceuticals, CAS 1355170-70-5 finds niche applications in material science, where its electron-deficient heterocycle contributes to designing organic semiconductors. This resonates with the surge in searches for "triazolopyridines in OLEDs" as the industry seeks energy-efficient optoelectronic materials. The compound's thermal stability further supports its use in polymer additives, a topic gaining traction in green chemistry circles.

Regulatory and safety data for methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate emphasize standard laboratory precautions, avoiding classification as hazardous under common guidelines. This positions it favorably compared to heavier halogenated analogs, addressing concerns raised in queries like "eco-friendly halogenated intermediates."

In conclusion, 1355170-70-5 exemplifies how tailored heterocycles bridge academic research and industrial innovation. Its dual role as a pharmacophore and material precursor ensures sustained interest, while its synthetic accessibility meets the demand for cost-effective intermediates—a key consideration in patent literature and market reports.